Cas no 52689-19-7 (3-Pyridinecarbonitrile, 6-acetyl- (9CI))

3-Pyridinecarbonitrile, 6-acetyl- (9CI) structure
52689-19-7 structure
Product Name:3-Pyridinecarbonitrile, 6-acetyl- (9CI)
CAS No:52689-19-7
MF:C8H6N2O
MW:146.14604139328
MDL:MFCD13189084
CID:1020621
PubChem ID:23103747
Update Time:2024-11-02

3-Pyridinecarbonitrile, 6-acetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 6-acetyl- (9CI)
    • 6-acetylpyridine-3-carbonitrile
    • 1-(5-cyano-2-pyridyl)-1-ethanone
    • A858351
    • 52689-19-7
    • W17133
    • 6-ACETYL-3-PYRIDINECARBONITRILE
    • HLPONRCXYZPNFJ-UHFFFAOYSA-N
    • CCA68919
    • 3-PYRIDINECARBONITRILE, 6-ACETYL-
    • AB67713
    • SCHEMBL1061737
    • MFCD13189084
    • AS-64186
    • DTXSID801303314
    • AKOS017516361
    • 6-ACETYLNICOTINONITRILE
    • CS-0062110
    • 2-acetyl-5-cyanopyridine
    • 6-Acetyl-nicotinonitrile
    • MDL: MFCD13189084
    • Inchi: 1S/C8H6N2O/c1-6(11)8-3-2-7(4-9)5-10-8/h2-3,5H,1H3
    • InChI Key: HLPONRCXYZPNFJ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(C#N)=CN=1

Computed Properties

  • Exact Mass: 146.048012819g/mol
  • Monoisotopic Mass: 146.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 53.8Ų

3-Pyridinecarbonitrile, 6-acetyl- (9CI) Pricemore >>

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